[(1R)-1-[[2-[[(2R)-2-acetamido-3-phenylpropanoyl]-cyclopentylamino]acetyl]amino]-4-(diaminomethylideneamino)butyl]boronic acid

• Molecular Formula: C23H37BN6O5
• Molecular Weight: 488.4 g/mol
• IUPAC Name: [(1R)-1-[[2-[[(2R)-2-acetamido-3-phenylpropanoyl]-cyclopentylamino]acetyl]amino]-4-(diaminomethylideneamino)butyl]boronic acid
• InChI: InChI=1S/C23H37BN6O5/c1-16(31)28-19(14-17-8-3-2-4-9-17)22(33)30(18-10-5-6-11-18)15-21(32)29-20(24(34)35)12-7-13-27-23(25)26/h2-4,8-9,18-20,34-35H,5-7,10-15H2,1H3,(H,28,31)(H,29,32)(H4,25,26,27)/t19-,20+/m1/s1
• InChI Key: XSHCQGJMSFRKKN-UXHICEINSA-N
• Isomeric SMILES: B([C@H](CCCN=C(N)N)NC(=O)CN(C1CCCC1)C(=O)[C@@H](CC2=CC=CC=C2)NC(=O)C)(O)O
• Canonical SMILES: B(C(CCCN=C(N)N)NC(=O)CN(C1CCCC1)C(=O)C(CC2=CC=CC=C2)NC(=O)C)(O)O

Description

S-18326 is a small molecule drug that acts as a selective thrombin inhibitor. It is structurally related to DuP 714 and has shown potent anticoagulant and antithrombotic properties. The compound has a molecular formula of C23H37BN6O5 and is primarily being developed for the treatment of cardiovascular diseases, particularly thrombosis .

Chemical Reactions Analysis

S-18326 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, although detailed information on the reagents and conditions used is limited.

Reduction: S-18326 can also undergo reduction reactions, but again, specific details are not widely available.

Substitution: The compound can participate in substitution reactions, particularly involving its boronic acid moiety.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

S-18326 has several scientific research applications, including:

Chemistry: The compound is used as a model thrombin inhibitor in various chemical studies.

Biology: S-18326 is studied for its effects on thrombin and other biological targets.

Medicine: The compound is being developed as a potential therapeutic agent for the treatment of thrombosis and other cardiovascular diseases.

Industry: S-18326 may have applications in the development of new anticoagulant drugs and other pharmaceutical products.

Mechanism of Action

S-18326 exerts its effects by selectively inhibiting thrombin, a key enzyme involved in the coagulation cascade. The compound interacts with the catalytic site of thrombin, preventing it from converting fibrinogen to fibrin, which is essential for blood clot formation. This inhibition reduces the formation of blood clots and helps prevent thromboembolic events .

Comparison with Similar Compounds

S-18326 is structurally related to DuP 714, another potent thrombin inhibitor. S-18326 has an improved selectivity profile and more potent anticoagulant and antithrombotic properties compared to DuP 714 . Other similar compounds include:

DuP 714: A structurally related thrombin inhibitor with less selectivity.

Argatroban: Another thrombin inhibitor used clinically but with a different structure and mechanism.

Dabigatran: A direct thrombin inhibitor used as an anticoagulant, with a different chemical structure.

S-18326 stands out due to its improved selectivity and potency, making it a promising candidate for further development in the treatment of thromboembolic disorders.